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For researchers, scientists, and drug development professionals, the selection of an
appropriate enzymatic casein hydrolysate is a critical step in the development of functional
foods and pharmaceuticals. The choice of enzyme dictates the cleavage of specific peptide
bonds within the casein protein, resulting in a unique profile of bioactive peptides with varying
functional properties. This guide provides an objective comparison of casein hydrolysates
produced by different enzymes, supported by experimental data on their bioactivities and
physicochemical characteristics.

This analysis focuses on the hydrolysates generated by some of the most commonly used
food-grade proteases: Alcalase, Flavourzyme, Trypsin, and Pepsin. Key performance indicators
such as the degree of hydrolysis (DH), antioxidant capacity, and angiotensin-converting
enzyme (ACE) inhibitory activity are compared to guide researchers in selecting the optimal
hydrolysate for their specific application.

Comparative Performance of Casein Hydrolysates

The functional properties of casein hydrolysates are intrinsically linked to the specificity of the
enzyme used in their production. The extent of protein degradation, measured as the degree of
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hydrolysis, and the resulting peptide profile, including molecular weight distribution, are crucial
determinants of bioactivity.

Degree of Hydrolysis (DH)

The degree of hydrolysis indicates the percentage of cleaved peptide bonds. A higher DH
generally corresponds to a greater number of smaller peptides. As shown in Table 1, different
enzymes exhibit varying efficiencies in hydrolyzing casein. Alcalase and Proteinase K tend to
yield a higher DH compared to Flavourzyme and Papain[1]. The sequential use of enzymes,
such as Alcalase followed by Flavourzyme, can lead to a significantly higher DH and enhanced
antioxidant activity compared to individual enzyme treatments[2].

Enzyme Degree of Hydrolysis (%) Reference
Alcalase >10 [1]
Flavourzyme <5 [1]

Trypsin >10 [1]
Proteinase K >10

Papain <5

Alcalase followed by
37.5
Flavourzyme

Table 1: Comparative Degree of Hydrolysis (DH) of Casein by Different Enzymes.

Antioxidant Activity

Casein hydrolysates are a rich source of antioxidant peptides that can scavenge free radicals
and chelate pro-oxidative metals. The antioxidant potential of these hydrolysates is influenced
by the enzyme used for their generation. Table 2 summarizes the antioxidant activities of
casein hydrolysates produced by different enzymes, as measured by DPPH radical
scavenging and superoxide radical scavenging assays. Hydrolysates produced by Alcalase
and papain have demonstrated high DPPH radical scavenging activity. Flavourzyme, a
combination of endo- and exopeptidases, is also known to produce hydrolysates with
significant antioxidant properties. The combination of Alcalase and Flavourzyme has been
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shown to yield hydrolysates with significantly higher antioxidant activity than those produced by
either enzyme alone.

DPPH Radical Superoxide Radical

Enzyme Scavenging Scavenging Reference
Activity (%) Activity (%)

Alcalase High 37.51

Flavourzyme Lower 28.53

Trypsin Lower 30.06

Proteinase K Lower 31.18

Papain High 35.96

Alcalase +
72.7 mM TEAC*
Flavourzyme

*TEAC: Trolox Equivalent Antioxidant Capacity.

Table 2: Comparative Antioxidant Activities of Casein Hydrolysates.

Antihypertensive Activity (ACE Inhibition)

Certain peptides derived from casein can inhibit the angiotensin-converting enzyme (ACE), a
key enzyme in the regulation of blood pressure. This ACE-inhibitory activity makes casein
hydrolysates promising ingredients for antihypertensive functional foods and pharmaceuticals.
The effectiveness of different enzymes in generating ACE-inhibitory peptides varies. As
indicated in Table 3, some studies have shown that hydrolysates prepared with Alcalase exhibit
strong ACE-inhibitory activity. Flavourzyme and Neutrase have also been used to produce
casein hydrolysates with significant ACE-inhibitory potential, with the source of casein (e.qg.,
cow, goat, sheep) also influencing the activity.
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ACE-Inhibitory Activity

Enzyme (IC50 pg/mL or % Reference
inhibition)
Alcalase High

Flavourzyme

Trypsin
Pepsin
Neutrase High (% inhibition)
Flavourzyme (Goat Casein) High (% inhibition)

Table 3: Comparative ACE-Inhibitory Activity of Casein Hydrolysates. (Note: Direct
comparative IC50 values across multiple studies are challenging to consolidate due to
variations in experimental conditions. The table indicates general trends observed in the
literature.)

Molecular Weight Distribution

The molecular weight profile of the peptides in a hydrolysate is a critical factor influencing its
bioactivity and functional properties. Lower molecular weight peptides are often associated with
higher antioxidant and ACE-inhibitory activities. Size exclusion chromatography (SEC-HPLC) is
commonly used to determine the molecular weight distribution. For instance, sequential
hydrolysis with Alcalase and Flavourzyme has been shown to produce a higher proportion of
peptides with a molecular weight below 0.5 kDa compared to treatment with Alcalase alone.
Hydrolysates produced by Flavourzyme and Neutrase also show a significant reduction in the
molecular weight of peptides compared to untreated casein.

Visualizing the Processes

To better understand the experimental workflow and the mechanism of action of
antihypertensive peptides, the following diagrams are provided.
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Caption: Experimental workflow for the production and analysis of enzymatic casein
hydrolysates.
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Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of
casein hydrolysates.

Experimental Protocols

Detailed and standardized methodologies are crucial for the reproducible and comparative
assessment of casein hydrolysates. The following are protocols for key analytical methods
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cited in this guide.

Determination of Degree of Hydrolysis (DH) using the
OPA Method

The o-phthaldialdehyde (OPA) method is a rapid and sensitive spectrophotometric assay for
the determination of primary amino groups, which are liberated during protein hydrolysis.

Reagents:

o OPA Reagent: Dissolve 7.620 g of di-sodium tetraborate decahydrate and 200 mg of sodium
dodecyl sulfate (SDS) in 150 mL of deionized water. Dissolve 160 mg of o-phthaldialdehyde
(97%) in 4 mL of ethanol and quantitatively transfer to the borate-SDS solution. Add 176 mg
of dithiothreitol (DTT) and bring the final volume to 200 mL with deionized water.

e Serine Standard: Prepare a standard solution of serine in deionized water (e.g., 0.9516
meqv/L).

o Sample Solution: Dissolve a known weight of the casein hydrolysate in deionized water to
achieve a suitable concentration.

Procedure:

Pipette 3 mL of the OPA reagent into test tubes.

e Add 400 pL of the sample solution, serine standard, or deionized water (for the blank) to the
respective test tubes.

» Mix thoroughly and allow the reaction to proceed for 2 minutes at room temperature.
e Measure the absorbance at 340 nm against the blank.
o Calculate the DH using the following formulas:

o serine-NH2 = (Abs_sample - Abs_blank) / (Abs_standard - Abs_blank) * 0.9516 meqv/L *
(0.1 *100)/ (X *P)

» Where X = mass of sample in grams, and P = protein percentage in the sample.
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o h=(serine-NH2 -3)/ a

» o and (3 are constants determined for the specific protein (for casein, a = 1.00 and 3 =
0.40).

o DH (%) = (h / h_tot) * 100

» h_totis the total number of peptide bonds in the protein (for casein, h_tot = 8.2 meqg/qg).

DPPH Radical Scavenging Activity Assay

This assay measures the ability of the hydrolysate to donate hydrogen atoms or electrons to

neutralize the stable DPPH radical.

Reagents:

DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in
methanol or ethanol.

Sample Solutions: Prepare various concentrations of the casein hydrolysate in a suitable

solvent.

Positive Control: A known antioxidant such as ascorbic acid or Trolox.

Procedure:

Add 1.0 mL of the sample solution to 1.0 mL of the DPPH solution.
Mix and incubate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm against a blank (1.0 mL of solvent + 1.0 mL of DPPH

solution).
The control is 1.0 mL of solvent mixed with 1.0 mL of the sample solvent.
Calculate the scavenging activity using the following formula:

o Scavenging Activity (%) = [(Abs_control - Abs_sample) / Abs_control] * 100
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Angiotensin-Converting Enzyme (ACE) Inhibitory
Activity Assay

This assay determines the ability of the hydrolysate to inhibit the activity of ACE, typically by
measuring the formation of hippuric acid from the substrate hippuryl-L-histidyl-L-leucine (HHL).

Reagents:

ACE from rabbit lung

Hippuryl-L-histidyl-L-leucine (HHL)

Borate buffer

1 M HCI

Ethyl acetate
Procedure:

e Pre-incubate a mixture of 20 uL of the sample solution (casein hydrolysate) and 30 pL of
ACE solution (in borate buffer) for 10 minutes at 37°C.

« Initiate the reaction by adding 50 pyL of HHL solution (in borate buffer).
 Incubate the mixture for 60 minutes at 37°C.

o Stop the reaction by adding 250 uL of 1 M HCI.

» Extract the hippuric acid (HA) formed with 1.5 mL of ethyl acetate.

» Centrifuge the mixture and transfer the upper ethyl acetate layer to a new tube.
o Evaporate the ethyl acetate under vacuum.

» Re-dissolve the residue in 1 mL of deionized water.

e Measure the absorbance at 228 nm.
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e The control is run without the inhibitor.
» Calculate the ACE inhibition using the following formula:

o ACE Inhibition (%) = [(Abs_control - Abs_sample) / Abs_control] * 100

Conclusion

The enzymatic hydrolysis of casein is a powerful tool for the generation of bioactive peptides
with diverse health-promoting properties. The choice of enzyme is a critical parameter that
significantly influences the degree of hydrolysis, molecular weight profile, and the resulting
antioxidant and antihypertensive activities of the hydrolysates. Alcalase and sequential
treatments involving Alcalase and Flavourzyme appear to be highly effective in producing
hydrolysates with potent bioactivities. This guide provides a framework for the comparative
evaluation of different enzymatic casein hydrolysates, enabling researchers to make informed
decisions in the development of novel functional ingredients and therapeutic agents. Further
research focusing on the in vivo efficacy and safety of these hydrolysates is essential for their
successful translation to commercial applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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